Cas no 869354-61-0 (N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER)

• Product Name: N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER
• CAS No: 869354-61-0
• MF: C₂₇H₃₁N₃O₆S
• MW: 525.616545915604
• CID: 891933
• PubChem ID: 102602186
• Update Time: 2025-06-14

N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

• N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER
• N1-(4-(T-BUTYL)BENZOYL)-D-(+)-BIOTIN 2-NITROPHENYL ESTER
• 869354-61-0
• (2-nitrophenyl) 5-[(3aR,6S,6aS)-3-(4-tert-butylbenzoyl)-2-oxo-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl]pentanoate

• Inchi： 1S/C27H31N3O6S/c1-27(2,3)18-14-12-17(13-15-18)25(32)29-20-16-37-22(24(20)28-26(29)33)10-6-7-11-23(31)36-21-9-5-4-8-19(21)30(34)35/h4-5,8-9,12-15,20,22,24H,6-7,10-11,16H2,1-3H3,(H,28,33)/t20-,22-,24-/m0/s1
• InChI Key： OSELJWZMRZIJEH-SSPYTLHUSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(=O)OC1C=CC=CC=1[N+](=O)[O-])NC(N2C(C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 525.19300
• Monoisotopic Mass: 525.19335689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.83000
• LogP: 5.86620

Additional information on N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER

Comprehensive Overview of N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER (CAS No. 869354-61-0)

The compound N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER (CAS No. 869354-61-0) is a specialized derivative of biotin, a water-soluble B-vitamin (B7) widely recognized for its role in metabolic processes. This esterified form combines the bioactive properties of biotin with a 2-nitrophenyl ester moiety, enhancing its utility in biochemical and pharmaceutical research. The inclusion of a t-butyl benzoyl group further modifies its solubility and reactivity, making it a valuable tool for targeted applications.

In recent years, the demand for biotin derivatives has surged due to their applications in drug discovery, diagnostic assays, and molecular probes. Researchers frequently search for terms like "biotin conjugation techniques" or "nitrophenyl ester applications," reflecting the growing interest in functionalized biotin compounds. The N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER addresses these needs by offering a stable, reactive intermediate for protein labeling and affinity purification.

The 2-nitrophenyl ester group in this compound is particularly noteworthy. It serves as a photo-labile protecting group, enabling controlled release of biotin under specific conditions. This feature aligns with trending topics such as "light-activated drug delivery" and "precision medicine," where spatial and temporal control over molecular interactions is critical. Additionally, the t-butyl benzoyl modification enhances lipophilicity, facilitating membrane permeability—a key consideration in cell-penetrating peptides research.

From a synthetic chemistry perspective, CAS No. 869354-61-0 exemplifies the strategic design of bioconjugation reagents. Its structure allows for efficient coupling with primary amines, a common functional group in biomolecules. This property is frequently explored in queries like "how to biotinylate antibodies" or "best practices for biotinylation," underscoring its relevance in immunoassay development and biosensor fabrication.

Quality control and storage of N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER are also topics of interest. The compound should be stored at -20°C in anhydrous conditions to prevent hydrolysis of the ester bond. Such details are often searched alongside "stability of biotin esters" or "handling sensitive reagents," highlighting the need for precise protocols in laboratory settings.

In summary, N1-(4-(T-BUTYL)BENZOYL)-D-(+)BIOTIN 2-NITROPHENYL ESTER represents a versatile and innovative tool in modern biochemistry. Its unique structural features cater to emerging trends like targeted therapy and high-throughput screening, while its well-documented reactivity ensures reliability in diverse applications. As research continues to evolve, this compound is poised to remain a cornerstone in the toolkit of scientists exploring the frontiers of molecular recognition and chemical biology.